Cas no 40252-86-6 (4,7-Methano-1H-indene-2-carboxylicacid, octahydro-)

• Product Name: 4,7-Methano-1H-indene-2-carboxylicacid, octahydro-
• CAS No: 40252-86-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 332144
• PubChem ID: 98132
• Update Time: 2025-04-19

4,7-Methano-1H-indene-2-carboxylicacid, octahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-2-carboxylicacid, octahydro-
• octahydro-4,7-methano-1H-indene-2-carboxylic acid
• tricyclo[5.2.1.02,6]decane-4-carboxylic acid
• 2,5-Methylen-bicyclo< 0.3.4> nonan-carbonsaeure-(8)
• AC1L3ZUK
• AC1Q5UQN
• AR-1L7227
• CCG-40435
• EINECS 254-858-8
• NSC81246
• Octahydro-4,7-methano-inden-2-carbonsaeure
• octahydro-4,7-methano-indene-2-carboxylic acid
• tricyclo[5.2.1.0,decane-4-carboxylic acid
• DTXSID901232918
• NSC-81246
• NSC 81246
• TRICYCLO(5.2.1.0(2,6))DECANE-4-CARBOXYLIC ACID
• SCHEMBL10035494
• 40252-86-6
• octahydro-1H-4,7-methanoindene-2-carboxylic acid
• NS00089347

• Inchi： 1S/C11H16O2/c12-11(13)8-4-9-6-1-2-7(3-6)10(9)5-8/h6-10H,1-5H2,(H,12,13)
• InChI Key： RDARSNURXMFGDV-UHFFFAOYSA-N
• SMILES： OC(C1CC2C3CCC(C3)C2C1)=O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.188
• Boiling Point: 297.1°Cat760mmHg
• Flash Point: 139°C
• Refractive Index: 1.55
• PSA: 37.3
• LogP: 2.14330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids